Cas no 773135-60-7 (Ethyl 5-bromo-2-(difluoromethoxy)benzoate)

• Product Name: Ethyl 5-bromo-2-(difluoromethoxy)benzoate
• CAS No: 773135-60-7
• MF: C₁₀H₉BrF₂O₃
• MW: 295.077469587326
• CID: 1037322
• PubChem ID: 44829040
• Update Time: 2025-06-08

Ethyl 5-bromo-2-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2-(difluoromethoxy)benzoate
• AK109876
• CTK8E2453
• FT-0657388
• KB-145516
• MolPort-003-981-328
• SBB068161
• 5-bromo-2-(difluoromethoxy)benzoic acid ethyl ester
• 773135-60-7
• DTXSID70661127
• AKOS015843535
• A839042
• Ethyl5-bromo-2-(difluoromethoxy)benzoate
• ethyl 2-[bis(fluoranyl)methoxy]-5-bromanyl-benzoate

• MDL： MFCD06204533
• Inchi： 1S/C10H9BrF2O3/c1-2-15-9(14)7-5-6(11)3-4-8(7)16-10(12)13/h3-5,10H,2H2,1H3
• InChI Key： GYEPBYRBWCGUSS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)OCC)C=1)OC(F)F

Computed Properties

• Exact Mass: 293.97031g/mol
• Monoisotopic Mass: 293.97031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.5Ų

Ethyl 5-bromo-2-(difluoromethoxy)benzoate Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 5-bromo-2-(difluoromethoxy)benzoate

Ethyl 5-bromo-2-(difluoromethoxy)benzoate (CAS No. 773135-60-7): A Comprehensive Overview

Ethyl 5-bromo-2-(difluoromethoxy)benzoate (CAS No. 773135-60-7) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, including a bromo substituent and a difluoromethoxy group, which confer it with a range of valuable properties and potential applications.

The bromine atom in the molecule plays a crucial role in various synthetic transformations, making Ethyl 5-bromo-2-(difluoromethoxy)benzoate an excellent starting material for the synthesis of more complex molecules. The presence of the difluoromethoxy group adds further complexity and functionality, enhancing the compound's reactivity and stability. These characteristics have led to its widespread use in the development of novel pharmaceuticals, agrochemicals, and advanced materials.

Recent research has highlighted the potential of Ethyl 5-bromo-2-(difluoromethoxy)benzoate in drug discovery and development. Studies have shown that compounds containing bromo and difluoromethoxy groups can exhibit potent biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of Ethyl 5-bromo-2-(difluoromethoxy)benzoate exhibited significant inhibitory effects on cancer cell proliferation, making them promising candidates for further investigation.

In addition to its pharmaceutical applications, Ethyl 5-bromo-2-(difluoromethoxy)benzoate has also found utility in materials science. The compound's unique electronic properties make it suitable for use in the development of functional materials such as organic semiconductors and optoelectronic devices. Research in this area has shown that Ethyl 5-bromo-2-(difluoromethoxy)benzoate can be incorporated into polymer matrices to enhance their performance in various applications, including solar cells and organic light-emitting diodes (OLEDs).

The synthesis of Ethyl 5-bromo-2-(difluoromethoxy)benzoate typically involves a multi-step process that includes the introduction of the bromo and difluoromethoxy groups onto the benzene ring. One common synthetic route involves the bromination of ethyl 2-hydroxybenzoate followed by the introduction of the difluoromethoxy group through a nucleophilic substitution reaction. This process requires careful control of reaction conditions to ensure high yields and purity of the final product.

The physical properties of Ethyl 5-bromo-2-(difluoromethoxy)benzoate are also noteworthy. The compound is a white crystalline solid with a melting point ranging from 80 to 85°C. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it easy to handle and process in laboratory settings.

Safety considerations are an important aspect when working with Ethyl 5-bromo-2-(difluoromethoxy)benzoate. While the compound is not classified as hazardous or toxic under current regulations, it is recommended to handle it with standard laboratory precautions to avoid skin contact or inhalation. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be used during handling.

In conclusion, Ethyl 5-bromo-2-(difluoromethoxy)benzoate (CAS No. 773135-60-7) is a valuable compound with diverse applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features and favorable physical properties make it an attractive candidate for further exploration and development. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing various scientific fields.